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Compound of Interest

Compound Name: 4-Methylcyclohexanone

CAS No.: 1331-22-2

Cat. No.: B1143403

Get Quote

An In-depth Technical Guide to 4-Methylcyclohexanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-methylcyclohexanone, a pivotal organic

compound with significant applications in pharmaceutical synthesis, research, and various

chemical industries. Its unique molecular structure and reactivity make it an indispensable

building block for complex chemical syntheses.

Nomenclature and Structure
The compound with the CAS number 589-92-4 is systematically named according to IUPAC

nomenclature.

IUPAC Name: 4-methylcyclohexan-1-one[1]

Synonyms: Tetrahydro-p-cresol, p-Methyl cyclohexanone[1][2]

Molecular Formula: C₇H₁₂O[1][3]

Molecular Weight: 112.17 g/mol [1][4]
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SMILES: CC1CCC(=O)CC1[1]

InChI Key: VGVHNLRUAMRIEW-UHFFFAOYSA-N[1]

Physicochemical Properties
4-Methylcyclohexanone is a clear, colorless to light yellow liquid.[1][5][6] Its key physical and

chemical properties are summarized below.

Property Value Source

Appearance
Clear colorless to pale yellow

liquid
[3][6]

Boiling Point 169-171 °C at 760 mmHg [1][3][5]

Melting Point -40.6 °C [1]

Density 0.914 - 0.934 g/mL at 25 °C [1][3][5]

Refractive Index 1.441 - 1.452 at 20 °C [1][7]

Vapor Pressure 1.5 mmHg [1]

Solubility
Insoluble in water; soluble in

oils
[1]

LogP 1.38 - 1.46 [1][8]

Flash Point 48 °C (118.4 °F) - closed cup

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-
methylcyclohexanone.
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Spectrum Type
Availability / Key
Information

Source

¹H NMR Spectrum available [9]

¹³C NMR Spectrum available [9]

Mass Spectrum (MS)
Electron Ionization (EI)

spectrum available
[10]

Infrared (IR) Spectrum Gas-phase spectrum available [11]

Synthesis and Experimental Protocols
4-Methylcyclohexanone is a vital organic synthesis intermediate.[12] It can be synthesized

through various methods, most commonly via the oxidation of 4-methylcyclohexanol.

Protocol 1: Oxidation of 4-Methylcyclohexanol
This method employs a catalyst system involving TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl)

for the selective oxidation of the secondary alcohol.

Experimental Protocol:

To a 500 mL autoclave, add 11.4 g of 4-methylcyclohexanol (a mixture of cis- and trans-

isomers) and dissolve it in 200 mL of perfluorodecalin.[13]

Add the following catalysts and reagents to the solution: 0.16 g of TEMPO, 1 mL of a 20 wt%

hydrochloric acid solution, and 0.07 g of sodium nitrate.[13]

Pressurize the autoclave with oxygen to 1 MPa and maintain a continuous feed.[13]

Heat the mixture to 45 °C and stir vigorously for 30 minutes.[13]

After the reaction is complete, cool the mixture and wash it with water.[13]

Separate the organic phase and dry it over anhydrous sodium sulfate overnight.[13]
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Remove the organic solvent via distillation to yield the final product, 4-
methylcyclohexanone. The reported yield for this method is approximately 98.1%.[13]

Reactants & Catalysts Reaction Conditions

Product

4-Methylcyclohexanol

4-Methylcyclohexanone

Oxidation

TEMPO HCl NaNO2 O2 Solvent: Perfluorodecalin Temp: 45 °C Pressure: 1 MPa

Click to download full resolution via product page

Synthesis of 4-Methylcyclohexanone via Oxidation.

Protocol 2: Synthesis from 1-methoxy-4-methyl-6-
bromocyclohexane
This alternative synthetic route involves a multi-step process starting from a substituted

cyclohexane derivative.

Experimental Protocol:

In a reaction vessel, add 3 mol of 1-methoxy-4-methyl-6-bromocyclohexane to 900 mL of a

20% (w/w) sulfolane solution.[14]

Adjust the solution's temperature to 10 °C.[14]

Add a 10% (w/w) oxalic acid solution to adjust the pH of the mixture to 5.[14]

Add 6 mol of potassium peroxodisulfate to the reaction mixture and continue the reaction for

90 minutes.[14]
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Increase the temperature to 20 °C and add 6 mol of a 15% (w/w) potassium chloride solution

and 6 mol of ethylene glycol. Continue the reaction for 1 hour.[15]

Allow the solution to separate into layers and isolate the oil layer.[15]

Wash the oil layer first with a 50% (w/w) sodium nitrate solution for 30 minutes, followed by

an 80% (w/w) solution for 20 minutes.[15]

Recrystallize the product from an 85% (w/w) cyclohexanone solution.[15]

Dehydrate the final product using anhydrous sodium sulfate to obtain pure 4-
methylcyclohexanone.[15]

Applications in Research and Drug Development
4-Methylcyclohexanone is a versatile building block in organic synthesis, particularly valued in

the pharmaceutical industry.[12][16]

Pharmaceutical Intermediate: It is a key intermediate in the production of various

pharmaceutical agents.[12] Notably, it is used in the synthesis of Glimepiride, a medication

for treating type 2 diabetes mellitus, and methyl nitrosourea, a compound used in

biochemical and cytotoxic research.[3][16] Its role as an intermediate for antineoplastic (anti-

cancer) drugs highlights its importance in developing life-saving treatments.[12]

Chemical Synthesis Building Block: The predictable reactivity of its ketone group and the

stability of the cyclohexanone ring make it highly advantageous for constructing complex

molecular scaffolds that form the basis of new drug candidates.[16] It was used in the

synthesis of the pinguisane-type sesquiterpenoid acutifolone A.[5]

Other Industrial Uses: Beyond pharmaceuticals, it serves as an intermediate in the synthesis

of liquid crystals for display technologies and is used as a flavoring agent and in the

fragrance industry.[3][12]
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Key Application Areas

Pharmaceutical Intermediates

4-Methylcyclohexanone

Pharmaceutical Synthesis Flavor & Fragrance Liquid Crystal Synthesis General Organic Synthesis

Glimepiride Methyl Nitrosourea Antineoplastic Agents

Click to download full resolution via product page

Applications of 4-Methylcyclohexanone.

Safety and Handling
4-Methylcyclohexanone is classified as a flammable liquid and is harmful if swallowed.[4][17]

Proper safety precautions are essential when handling this compound.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable liquids GHS02 Warning

H226: Flammable

liquid and vapor.[4]

[17]

Acute toxicity, Oral GHS07 Warning
H302: Harmful if

swallowed.[4][17]

Precautionary Statements & Handling:

Prevention: Keep away from heat, sparks, open flames, and hot surfaces.[4][17] Use

explosion-proof electrical/ventilating/lighting equipment.[17] Wear protective gloves, clothing,

and eye/face protection.[17] Wash skin thoroughly after handling and do not eat, drink, or

smoke when using this product.[4][17]
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Storage: Store in a cool, dry, well-ventilated place away from incompatible substances like

strong oxidizing agents, strong bases, and strong reducing agents.[17][18] Keep the

container tightly closed.[17][18]

First Aid:

If Swallowed: Call a poison center or doctor. Rinse mouth. Do NOT induce vomiting.[17]

[18]

If on Skin: Remove all contaminated clothing immediately. Rinse skin with water/shower.

[17][18]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[17][18]

If in Eyes: Immediately flush eyes with running water for at least 15 minutes.[17]

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local regulations.[17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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